3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile

• IUPAC Name: 3-ethoxy-4-[(3-fluorophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C16H14FNO2/c1-2-19-16-9-12(10-18)6-7-15(16)20-11-13-4-3-5-14(17)8-13/h3-9H,2,11H2,1H3
• InChI Key: GMHVCQNBQWIOEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C#N)OCC2=CC(=CC=C2)F
• Molecular Formula: C16H14FNO2
• Molecular Weight: 271.29 g/mol

Description

3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile, also known as EFBN, is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various fields. EFBN belongs to the category of nitrile compounds and is synthesized using a specific method. In

Mechanism of Action

The mechanism of action of 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile is not fully understood. However, it is believed that 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile interacts with specific receptors or proteins in the body, leading to its various biological effects.
Biochemical and Physiological Effects:
3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile can inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. AChE inhibitors are used in the treatment of Alzheimer's disease. 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it can form stable MOFs with various metals. However, 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile also has some limitations. Its mechanism of action is not fully understood, and its potential toxicity and side effects are not well studied.

Future Directions

There are several future directions for research on 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile. One area of interest is the development of 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile-based fluorescent probes for the detection and monitoring of various biological molecules and processes. Another area of interest is the synthesis and characterization of new 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile-based MOFs with improved properties. Additionally, further studies are needed to understand the mechanism of action and potential toxicity of 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile.

Scientific Research Applications

3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile has been studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use as a ligand in metal-organic frameworks (MOFs). MOFs are a class of porous materials that have potential applications in gas storage, separation, and catalysis. 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile has been shown to form stable MOFs with various metals such as copper, zinc, and cobalt.
3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile has also been studied for its potential use as a fluorescent probe. Fluorescent probes are used to detect and visualize various biological molecules and processes. 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile has been shown to selectively bind to amyloid-beta (Aβ) peptides, which are implicated in Alzheimer's disease. 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzonitrile can be used to detect and monitor the aggregation of Aβ peptides, which can aid in the development of new therapies for Alzheimer's disease.